Cas no 1312412-89-7 (2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride)

• Product Name: 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride
• CAS No: 1312412-89-7
• MF: C₆H₈ClN₃OS
• MW: 205.665218353271
• CID: 5071174
• PubChem ID: 146026340
• Update Time: 2025-08-05

2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride
• 2-amino-6,7-dihydro-5H-[1,3]thiazolo[5,4-c]pyridin-4-one;hydrochloride
• Thiazolo[5,4-c]pyridin-4(5H)-one, 2-amino-6,7-dihydro-, hydrochloride (1:1)
• E81433
• AS-84881
• 1312412-89-7
• CS-0115628
• 2-amino-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-4-one hydrochloride

• Inchi： 1S/C6H7N3OS.ClH/c7-6-9-3-1-2-8-5(10)4(3)11-6;/h1-2H2,(H2,7,9)(H,8,10);1H
• InChI Key： KFIJAYFNIVTMNU-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC2=C1C(NCC2)=O

Computed Properties

• Exact Mass: 205.0076608 g/mol
• Monoisotopic Mass: 205.0076608 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• Molecular Weight: 205.67

Additional information on 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride

Introduction to 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride (CAS No. 1312412-89-7)

2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride (CAS No. 1312412-89-7) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride is characterized by a thiazolopyridine core with an amino group at the 2-position and a ketone group at the 4-position. The presence of these functional groups imparts unique pharmacological properties to the molecule. Recent studies have highlighted its potential as a lead compound for the development of novel drugs targeting various diseases.

In the realm of anticancer research, 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride has shown promising results in inhibiting the growth of cancer cells. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are crucial for cancer cell survival and proliferation.

Beyond its anticancer properties, 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are major health concerns worldwide. Research conducted by a team at the University of California in 2020 demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a potential therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride have also been studied to evaluate its suitability as a drug candidate. A preclinical study published in the European Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance its therapeutic potential, researchers have explored various modifications to the chemical structure of 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride. For instance, substituting different functional groups at various positions on the thiazolopyridine core has led to the discovery of analogs with improved potency and selectivity. One such analog was found to be more effective in inhibiting cancer cell growth while showing reduced toxicity towards normal cells.

In addition to its direct therapeutic applications, 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride serves as an important tool in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for understanding disease mechanisms and identifying new drug targets. For example, it has been used in high-throughput screening assays to identify compounds that can modulate key signaling proteins involved in cancer progression.

The safety profile of 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride is another critical aspect that has been extensively studied. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrochloride (CAS No. 1312412-89-7) is a promising compound with diverse biological activities and significant potential for therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments for various diseases.